![molecular formula C6H6ClNOS B1593069 2-Chloro-6,7-dihydro-4H-pyrano[4,3-D]thiazole CAS No. 259810-13-4](/img/structure/B1593069.png)
2-Chloro-6,7-dihydro-4H-pyrano[4,3-D]thiazole
Overview
Description
2-Chloro-6,7-dihydro-4H-pyrano[4,3-D]thiazole (CDT) is a heterocyclic compound containing a five-membered ring of two carbon atoms, two nitrogen atoms, and one chlorine atom. It is a colorless solid that has been studied for its potential applications in medicinal chemistry and biochemistry. CDT has been found to have a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects. It has also been shown to have potential applications in the synthesis of pharmaceuticals and other compounds.
Scientific Research Applications
Biological Evaluation
Thiazoles, which include “2-Chloro-6,7-dihydro-4H-pyrano[4,3-D]thiazole”, have been studied for their biological activities. They have been found to have antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities .
Pharmaceutical Applications
Thiazole derivatives are a prominent structural feature in a variety of natural products, such as vitamin B and penicillin . They are also found in various synthetic drugs like short-acting sulfa drug sulfathiazole, antidepressant drug pramipexole, antiulcer agent nizatidine, anti-inflammatory drug meloxicam, HIV/AIDS drug ritonavir, and cancer treatment drug tiazofurin .
Agrochemical Applications
Thiazoles and their derivatives have broad applications in the field of agrochemicals .
Industrial Applications
Thiazoles are used in industrial applications, such as in the production of rubber vulcanization , liquid crystals , sensors , sunscreens , catalysts , dyes , pigments , and chromophores .
Photographic Sensitizers
Thiazoles are used as photographic sensitizers .
Synthesis of Heterocyclic Scaffolds
Thiazole-based heterocyclic scaffolds, such as monocyclic or bicyclic systems, are synthesized and their biological activities are studied .
Modification of Thiazole-based Compounds
Modification of thiazole-based compounds at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities is also a significant area of research .
Green Synthesis
An efficient and green method has been developed for the synthesis of new substituted Hantzsch thiazole derivatives .
properties
IUPAC Name |
2-chloro-6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClNOS/c7-6-8-4-1-2-9-3-5(4)10-6/h1-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTSMTJZXDAFYOI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC2=C1N=C(S2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20627677 |
Source
|
| Record name | 2-Chloro-6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20627677 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6,7-dihydro-4H-pyrano[4,3-D]thiazole | |
CAS RN |
259810-13-4 |
Source
|
| Record name | 2-Chloro-6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20627677 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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